5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide

• Molecular Formula: C10H7Br2NO2S2
• Molecular Weight: 397.1 g/mol
• IUPAC Name: 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C10H7Br2NO2S2/c11-7-2-1-3-8(6-7)13-17(14,15)10-5-4-9(12)16-10/h1-6,13H
• InChI Key: HLKLGPDMNNNDKH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)NS(=O)(=O)C2=CC=C(S2)Br

Description

5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a sulfonamide derivative of thiophene, which is a heterocyclic compound containing a sulfur atom in its ring structure. The synthesis of this compound has been achieved through various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been suggested that this compound may exert its anti-cancer effects by inducing apoptosis in cancer cells. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and physiological effects:
Studies have shown that 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide has anti-inflammatory effects, as well as the ability to inhibit the growth of cancer cells. Additionally, this compound has been shown to have potential use in the treatment of diabetes and other metabolic disorders. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide is its potential use in various areas of scientific research. This compound has been studied for its anti-inflammatory and anti-cancer effects, as well as its potential use in the development of new materials for electronic devices. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to use in certain lab experiments.

Future Directions

There are many future directions for the study of 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide. One area of research is the development of new materials for electronic devices, such as organic field-effect transistors and organic solar cells. Another area of research is the study of the anti-inflammatory and anti-cancer effects of this compound, as well as its potential use in the treatment of diabetes and other metabolic disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide has been achieved through various methods. One of the most commonly used methods involves the reaction of 5-bromo-2-chlorothiophene with 3-bromoaniline in the presence of a base such as sodium hydroxide. The resulting product is then treated with sulfamic acid to obtain the final compound. Other methods include the reaction of 5-bromo-2-chlorothiophene with 3-bromophenylamine in the presence of a palladium catalyst and the reaction of 5-bromo-2-chlorothiophene with 3-bromophenylsulfonamide in the presence of a base such as potassium carbonate.

Scientific Research Applications

The potential applications of 5-bromo-N-(3-bromophenyl)thiophene-2-sulfonamide in scientific research are vast. This compound has been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of diabetes and other metabolic disorders. Additionally, this compound has been studied for its potential use in the development of new materials for electronic devices.